Cas no 800379-62-8 (O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine)
O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
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- O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine
- Hydroxylamine, O-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methyl]-
- SCHEMBL1864602
- AZ8N7W8NXZ
- O-(4-Cyclohexyl-3-(trifluoromethyl)benzyl)hydroxylamine
- DTXSID70736581
- 800379-62-8
- O-{[4-Cyclohexyl-3-(trifluoromethyl)phenyl]methyl}hydroxylamine
- AKOS030604184
- O-(4-cyclohexyl-3-trifluoromethyl-benzyl)-hydroxylamine
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- Inchi: 1S/C14H18F3NO/c15-14(16,17)13-8-10(9-19-18)6-7-12(13)11-4-2-1-3-5-11/h6-8,11H,1-5,9,18H2
- InChI Key: RPYLWTHLCAULNA-UHFFFAOYSA-N
- SMILES: FC(C1C=C(CON)C=CC=1C1CCCCC1)(F)F
Computed Properties
- Exact Mass: 273.13404868g/mol
- Monoisotopic Mass: 273.13404868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 35.2Ų
O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E378890-10mg |
O-[[4-Cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 10mg |
$155.00 | 2023-05-18 | ||
| TRC | E378890-50mg |
O-[[4-Cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 50mg |
$620.00 | 2023-05-18 | ||
| TRC | E378890-100mg |
O-[[4-Cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 100mg |
$1194.00 | 2023-05-18 | ||
| Chemenu | CM327879-10g |
O-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 95%+ | 10g |
$3125 | 2021-08-18 | |
| Chemenu | CM327879-10g |
O-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 95%+ | 10g |
$577 | 2024-07-23 | |
| Chemenu | CM327879-25g |
O-[[4-cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 95%+ | 25g |
$1169 | 2024-07-23 | |
| TRC | E378890-500mg |
O-[[4-Cyclohexyl-3-(trifluoromethyl)phenyl]methyl]hydroxylamine |
800379-62-8 | 500mg |
$ 4500.00 | 2023-09-07 |
O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine
Professional Introduction to O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine (CAS No. 800379-62-8)
O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine, a compound with the CAS number 800379-62-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry.
The molecular structure of O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine incorporates several key features that contribute to its potential utility. The presence of a cyclohexyl group at the 4-position and a trifluoromethyl group at the 3-position of the phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity. These modifications are often strategically employed in drug design to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles.
In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group in this molecule. Fluorinated aromatic compounds are known for their ability to improve drug-like properties, including lipophilicity, solubility, and resistance to metabolic degradation. This has led to extensive research into the synthesis and applications of such compounds in the pharmaceutical industry.
The hydroxylamine moiety in the name O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine is another critical feature that contributes to the compound's chemical behavior. Hydroxylamine derivatives are widely studied for their potential biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine. These tools allow for the rapid screening of large libraries of compounds, identifying those with high potential for therapeutic efficacy. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, which could be leveraged to develop new drugs with improved pharmacological profiles.
One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine, particularly the trifluoromethyl group and the hydroxylamine moiety, make it a compelling candidate for such applications.
Another exciting application of this compound is in the field of materials science. The unique electronic properties induced by the presence of fluorine atoms can lead to materials with enhanced stability and functionality. For instance, fluorinated aromatic compounds have been used to develop advanced polymers and coatings with improved durability and chemical resistance. This opens up new possibilities for using O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine in innovative material designs.
The synthesis of O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have made it possible to produce complex molecules more efficiently than ever before. These advancements are crucial for enabling large-scale production and further exploration of the compound's potential applications.
In conclusion, O-4-Cyclohexyl-3-(trifluoromethyl)phenylmethylhydroxylamine (CAS No. 800379-62-8) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as kinase inhibition. Additionally, its fluorinated aromatic core opens up possibilities for innovative material designs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific and industrial advancements.
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